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Cat. No.: B079758

For Researchers, Scientists, and Drug Development Professionals

Abstract

5,7-Dimethyl-1-tetralone is a key bicyclic ketone that serves as a versatile precursor in the
synthesis of a variety of complex organic molecules. Its unique structural framework makes it a
valuable building block for the development of novel therapeutic agents and other fine
chemicals. This technical guide provides an in-depth overview of the synthesis of 5,7-dimethyl-
1-tetralone, its physical and chemical properties, and its application in the preparation of
biologically relevant compounds, including naphthoquinones and coumarins. Detailed
experimental protocols, quantitative data, and visualizations of synthetic pathways are
presented to facilitate its use in research and development.

Introduction

Substituted tetralones are a significant class of intermediates in organic synthesis, particularly
in the pharmaceutical industry. The dimethyl substitution pattern in 5,7-dimethyl-1-tetralone
offers a unique scaffold that can be further functionalized to generate a diverse array of
bioactive molecules. This guide focuses on the synthesis and utility of this specific tetralone
derivative, providing a centralized resource for researchers in organic and medicinal chemistry.

Physicochemical Properties of 5,7-Dimethyl-1-
tetralone
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A summary of the key physical and chemical properties of 5,7-dimethyl-1-tetralone is provided

in the table below.

Property Value Reference
CAS Number 13621-25-5 [1]
Molecular Formula C12H140 [1]
Molecular Weight 174.24 g/mol [1]
Appearance Solid [1]
Melting Point 48-50 °C [1]
Boiling Point 98-100 °C at 0.2 mmHg [1]
Flash Point >230 °F (>110 °C) [1]

Synthesis of 5,7-Dimethyl-1-tetralone

The synthesis of 5,7-dimethyl-1-tetralone is a multi-step process commencing with the

Friedel-Crafts acylation of m-xylene with succinic anhydride. The resulting ketoacid is then

reduced, followed by an intramolecular cyclization to yield the final tetralone.
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Coumarin Derivatives
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Naphthoquinone Derivatives Coumarin Derivatives
5,7-Dimethyl-1,2-naphthoquinone Coumarin Derivatives from
(and other derivatives) 5,7-Dimethyl-1-tetralone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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